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Compound of Interest

Compound Name: 4-(Methylsulfonyl)benzonitrile

Cat. No.: B1297823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Methylsulfonyl)benzonitrile, a

key intermediate in pharmaceutical and chemical research. The document details its chemical

and physical properties, experimental protocols for its synthesis and analysis, and its

applications in drug development.

Chemical and Physical Properties
4-(Methylsulfonyl)benzonitrile is a white to off-white crystalline solid. Its chemical structure

and key properties are summarized below.
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Property Value Source

Molecular Formula C₈H₇NO₂S [1][2]

Molecular Weight 181.21 g/mol [1][3][4]

CAS Number 22821-76-7 [1][3][4]

Melting Point 137-142 °C [2]

Boiling Point (Predicted) 385.8 ± 34.0 °C [2]

Density (Estimate) 1.3055 g/cm³ [2]

InChI
1S/C8H7NO2S/c1-12(10,11)8-

4-2-7(6-9)3-5-8/h2-5H,1H3
[1]

SMILES CS(=O)(=O)c1ccc(C#N)cc1 [1][3]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 4-(Methylsulfonyl)benzonitrile are

crucial for its application in research and development.

2.1. Synthesis of 4-(Methylsulfonyl)benzonitrile

A common method for the synthesis of 4-(Methylsulfonyl)benzonitrile involves the oxidation

of 4-(methylthio)benzonitrile. A related synthesis is the reaction of 4-fluorophenyl methyl

sulfone with 4-cyanophenol[5].

A general procedure for the synthesis from an aromatic aldehyde is as follows:

To a solution of an aromatic aldehyde (1.0 equivalent) and trimethylsilyl azide (2.0

equivalents) in a 1:1 mixture of hexafluoroisopropanol (HFIP) and acetonitrile (ACN), add

triflic acid (0.40 equivalents) under a nitrogen atmosphere.[6]

Stir the reaction mixture at room temperature for 20-75 minutes.[6]

Concentrate the mixture under a stream of nitrogen.[6]
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Suspend the residue in a dichloromethane/hexanes mixture and load it onto a silica gel

cartridge.[6]

Purify the product using normal phase flash column chromatography to yield the aromatic

nitrile.[6]

2.2. Analytical Protocols

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of 4-(Methylsulfonyl)benzonitrile.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz) is used.[7]

Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of a

deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).[7][8]

Data Acquisition: Record ¹H and ¹³C NMR spectra.

Data Processing:

Perform Fourier transformation of the acquired data.

Phase and baseline correct the spectra.

Calibrate the ¹H spectrum using an internal standard like tetramethylsilane (TMS) at 0.00

ppm and the ¹³C spectrum to the solvent peak (e.g., the central peak of CDCl₃ at 77.16

ppm).[7][8]

Integrate the signals in the ¹H spectrum to determine the relative number of protons.

2.2.2. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound.

Instrumentation: An LCT Premier XE mass spectrometer or similar instrument can be used.

[9]
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Ionization: Electron ionization (EI) is a common method.[7]

Analysis: The sample is ionized, and the resulting ions are separated based on their mass-

to-charge ratio (m/z). The predicted monoisotopic mass is 181.01974 Da.[10]

Applications in Drug Development
4-(Methylsulfonyl)benzonitrile serves as a crucial building block in the synthesis of more

complex molecules for drug discovery.[11] Its structural motif is found in compounds

investigated for various therapeutic areas. For instance, benzonitrile derivatives have been

explored for their potential as antitumor agents, showing activity against human lung cancer

and leukemia cell lines.[12]

Visualizations
4.1. Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis and purification of an

aromatic nitrile like 4-(Methylsulfonyl)benzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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